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Compound of Interest

Compound Name: 2,5-Dimethylbenzyl! chloride

Cat. No.: B146676

An In-depth Technical Guide to 2,5-
Dimethylbenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,5-Dimethylbenzyl chloride. The information is intended to support
researchers, scientists, and professionals in drug development and other scientific endeavors
who may be working with this compound. This document presents key data in a structured
format, details relevant experimental protocols, and provides visualizations to clarify complex
processes.

Compound Identification and Physical Properties

2,5-Dimethylbenzyl chloride, also known as 1-(chloromethyl)-2,5-dimethylbenzene, is an
aromatic organic compound. It is a colorless liquid with a pungent odor.[1] The fundamental
identification and physical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value
CAS Number 824-45-3[2]
EC Number 212-529-6[2]
MDL Number MFCD00000902[2]
nchi 1S/C9H11Cl/c1-7-3-4-8(2)9(5-7)6-10/h3-
5H,6H2,1-2H3[2]
InChlKey PECXPZGFZFGDRD-UHFFFAOYSA-N[2]
SMILES Cclccc(C)e(CChel[2]
Table 2: Physical and Chemical Properties
Property Value
Molecular Formula CoH11CI[2]

Molecular Weight 154.64 g/mol [2]

Appearance Colorless, clear liquid[1]
Odor Pungent[1]

Boiling Point 221-226 °C (lit.)[2][3]

Density 1.046 g/mL at 25 °C (lit.)[2][3]

Refractive Index (n20/D)

1.537 (Iit.)[2][3]

Flash Point

66 °C (150.8 °F) - closed cup[2]

Chemical Reactivity and Stability

2,5-Dimethylbenzyl chloride is a reactive compound commonly used as an intermediate in

organic synthesis.[1] Its reactivity is primarily centered around the benzylic chloride functional

group.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.kavyapharma.com/products/pharmaceutical-products/pharmaceutical-intermediate/2-5-dimethyl-benzyl-chloride-824-45-3/
https://www.kavyapharma.com/products/pharmaceutical-products/pharmaceutical-intermediate/2-5-dimethyl-benzyl-chloride-824-45-3/
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7746622.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7746622.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7746622.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.benchchem.com/product/b146676?utm_src=pdf-body
https://www.kavyapharma.com/products/pharmaceutical-products/pharmaceutical-intermediate/2-5-dimethyl-benzyl-chloride-824-45-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

It is known to undergo low-temperature Friedel-Crafts step-growth polymerization reactions.[2]
The reaction conditions for such polymerizations can influence the molecular weight, linearity,
glass transition temperature, and crystalline properties of the resulting polymer.[2]

The compound is stable under normal conditions. However, it is incompatible with bases,
alcohols, amines, and metals.[2] Exposure to moist air or water should be avoided. It should be
kept away from open flames, hot surfaces, and sources of ignition. Hazardous decomposition
products include carbon monoxide (CO), carbon dioxide (CO:2), and hydrogen chloride gas.[2]

Experimental Protocols
Synthesis of 2,5-Dimethylbenzyl Chloride

A common method for the synthesis of 2,5-Dimethylbenzyl chloride is through the
chloromethylation of p-xylene. A representative experimental protocol is detailed below.

Chloromethylation of p-Xylene[4]
o Materials:

o p-xylene

o Concentrated hydrochloric acid (37%)

o Formaldehyde solution (37-40%)

o Benzyltriethylammonium chloride (catalyst)
» Procedure:

o To a 500 mL four-necked flask equipped with a condenser, thermometer, and dropping
funnel, add 54 g (0.5 mol) of p-xylene, 200 g (2.0 mol) of 37% concentrated hydrochloric
acid, and 2.3 g (0.01 mol) of benzyltriethylammonium chloride.[4]

o Heat the mixture to 50 °C with stirring.[4]

o Add 35 g (0.4 mol) of a 37-40% formaldehyde aqueous solution dropwise.[4]
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o After the addition is complete, raise the temperature to 80 °C and maintain the reaction for
8 hours.[4]

o Cool the reaction mixture to below 50 °C.[4]

o Separate the organic layer and wash it with water until neutral. The resulting p-xylene
solution of 2,5-dimethylbenzyl chloride can be used directly in subsequent reactions or
purified.[4]

Synthesis of 2,5-Dimethylbenzyl Chloride
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(8 hours)
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Caption: Synthesis workflow for 2,5-Dimethylbenzyl chloride.

Purification

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/CN111072470A/en
https://patents.google.com/patent/CN111072470A/en
https://www.benchchem.com/product/b146676?utm_src=pdf-body
https://patents.google.com/patent/CN111072470A/en
https://www.benchchem.com/product/b146676?utm_src=pdf-body-img
https://www.benchchem.com/product/b146676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Crude 2,5-Dimethylbenzyl chloride can be purified by washing followed by vacuum
distillation. This procedure is effective at removing acidic impurities and water.[5]

e Procedure:

o

Transfer the crude 2,5-Dimethylbenzyl chloride to a separatory funnel.

o Wash with an equal volume of 5% aqueous sodium bicarbonate solution. Gently swirl and
vent the funnel to release any evolved CO2. Shake vigorously for 2-3 minutes.[5]

o Separate the layers and discard the aqueous layer.
o Wash the organic layer with deionized water, followed by a wash with brine.[5]

o Transfer the organic layer to a clean, dry flask and dry over an anhydrous drying agent
such as magnesium sulfate or calcium chloride.[5]

o Filter the dried solution into a round-bottom flask suitable for distillation.

o Perform vacuum distillation, collecting the fraction at the appropriate boiling point for the
applied pressure.[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 2,5-Dimethylbenzyl chloride.
Below is a summary of typical spectroscopic data.

Table 3: Spectroscopic Data Summary
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Technique Data

Data available in various databases. A general
procedure for acquiring NMR spectra involves
1H NMR dissolving the sample in a deuterated solvent,
such as CDCls, and analyzing on a
spectrometer (e.g., 300 or 500 MHZz).[6]

Spectral data is available, often acquired in
CDCls.[7][8]

13C NMR

IR spectra can be obtained using techniques

Infrared (IR
(R) such as ATR-Neat.[9][10]

Electron ionization (El) mass spectra are
M Spect try (MS) available. The molecular ion peak and
ass Spectrometry ) ] o
fragmentation pattern are key for identification.

[11][12]

Reactivity Profile and Applications

2,5-Dimethylbenzyl chloride is a valuable building block in organic synthesis. Its primary
application lies in its use as an electrophile in Friedel-Crafts alkylation reactions to introduce
the 2,5-dimethylbenzyl group onto aromatic rings.[13][14]

Friedel-Crafts Alkylation

In a typical Friedel-Crafts alkylation, 2,5-Dimethylbenzyl chloride reacts with an aromatic
compound in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).[13] The
reaction proceeds through the formation of a benzyl carbocation, which then undergoes
electrophilic aromatic substitution.[13][14]
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Friedel-Crafts Alkylation Reactivity
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Caption: Generalized scheme for Friedel-Crafts alkylation.

Safety and Handling

2,5-Dimethylbenzyl chloride is a corrosive material that can cause severe skin burns and eye
damage.[2] It is also harmful if inhaled.[2] Therefore, appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated fume hood.

Store in a cool, dry, and well-ventilated area away from incompatible materials. Keep
containers tightly closed.

In case of exposure, immediate medical attention is required. For skin contact, wash off
immediately with soap and plenty of water. For eye contact, rinse cautiously with water for
several minutes. If inhaled, move the person to fresh air. Do not induce vomiting if swallowed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b146676?utm_src=pdf-body-img
https://www.benchchem.com/product/b146676?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.sigmaaldrich.com/US/en/product/aldrich/126403
https://www.benchchem.com/product/b146676?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 2 5-Dimethyl Benzyl Chloride (824-45-3) - Kavya Pharma [kavyapharma.com]
2. 2,5-Dimethylbenzyl chloride 98 824-45-3 [sigmaaldrich.com]
3. 2,5-Dimethylbenzyl chloride | 824-45-3 [chemicalbook.com]

4. CN111072470A - Method for preparing 2, 5-dimethyl phenylacetyl chloride - Google
Patents [patents.google.com]

5. benchchem.com [benchchem.com]

6. scienceopen.com [scienceopen.com]

7. 2,5-Dimethylbenzyl chloride(824-45-3) 13C NMR [m.chemicalbook.com]
8. dev.spectrabase.com [dev.spectrabase.com]

9. dev.spectrabase.com [dev.spectrabase.com]

10. 2,5-Dimethylbenzyl alcohol | C9H120 | CID 94560 - PubChem
[pubchem.ncbi.nim.nih.gov]

11. 2,5-Dimethylbenzyl chloride [webbook.nist.gov]

12. spectrabase.com [spectrabase.com]

13. benchchem.com [benchchem.com]

14. Friedel-Crafts reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Physical and chemical properties of 2,5-Dimethylbenzyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146676#physical-and-chemical-properties-of-2-5-
dimethylbenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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